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Compound of Interest

Compound Name:
1-(Chloro-difluoro-methyl)-1H-

pyrazole

Cat. No.: B8190477

Get Quote

Technical Whitepaper: 1-(Chloro-difluoro-methyl)-1H-pyrazole Content Type: In-depth

Technical Guide & Safety Data Profile Audience: Researchers, Senior Process Chemists, and

Drug Development Professionals

Executive Summary
1-(Chloro-difluoro-methyl)-1H-pyrazole is a specialized, high-value heterocyclic building

block used primarily in the synthesis of next-generation agrochemicals (SDHI fungicides) and

pharmaceutical bioisosteres. Characterized by the sensitive N-chlorodifluoromethyl (

) moiety, this compound serves as a critical electrophilic intermediate for introducing lipophilic
fluorinated motifs or as a precursor to N-trifluoromethyl (

) pyrazoles via halogen exchange.

This guide synthesizes available physicochemical data, predicted toxicological profiles, and

field-proven handling protocols. It addresses the compound's dual nature: a versatile synthetic

tool and a moisture-sensitive reagent requiring rigorous containment to prevent the liberation of

hydrogen fluoride (HF) and hydrogen chloride (HCl).
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Part 1: Chemical Identity & Physicochemical
Properties[1]
Status:Reactive Intermediate / Specialized Research Reagent CAS Number: Not widely

cataloged (Analog Reference: 1-(Difluoromethyl)-1H-pyrazole, CAS 908014-77-7). Molecular

Formula:

Molecular Weight: 152.53 g/mol

Table 1: Physicochemical Data Profile
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Property
Value
(Experimental/Predicted)

Context & Causality

Physical State Colorless to pale yellow liquid

Low molecular weight and lack

of H-bond donors typically

result in liquid states for N-

substituted pyrazoles.

Boiling Point ~145–155 °C (Predicted)

Higher than 1-

(difluoromethyl)pyrazole

(118°C) due to the heavy

chlorine atom increasing

London dispersion forces.

Density ~1.35–1.42 g/cm³

High fluorine/chlorine content

significantly increases density

relative to non-halogenated

azoles.

Solubility DCM, CHCl₃, THF, Acetonitrile

Lipophilic nature (

) ensures solubility in aprotic

organic solvents. Reacts with

water.

Stability Moisture Sensitive

The

bond geminal to two fluorines

and a nitrogen is susceptible to

hydrolysis, releasing HF and

HCl.

LogP ~2.1 (Predicted)

The

group is highly lipophilic,

enhancing membrane

permeability in biological

systems.
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Part 2: Hazard Identification & Toxicology (GHS
Standards)
Signal Word:DANGER

Core Hazards
The presence of the

functionality dictates the safety profile. Unlike stable trifluoromethyl (

) groups, the chlorodifluoromethyl group is chemically active.

H314: Causes severe skin burns and eye damage (due to potential hydrolysis to HF/HCl

upon contact with tissue moisture).

H301/H311: Toxic if swallowed or in contact with skin (lipophilic alkylating agent).

H335: May cause respiratory irritation.

EUH071: Corrosive to the respiratory tract.

Mechanistic Toxicology
Hydrolysis Risk: Upon contact with mucosal membranes, the compound hydrolyzes to

release Hydrogen Fluoride (HF). HF penetrates deep into tissues, sequestering calcium (

) and causing systemic toxicity and bone necrosis.

Alkylating Potential: The electrophilic carbon center can react with nucleophilic residues in

proteins (cysteine/lysine), potentially leading to sensitization or cytotoxicity.

Part 3: Safe Handling & Storage Protocols
Directive: Treat as a Potential HF Generator.

Storage Architecture
Temperature: 2–8 °C (Refrigerated).
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Atmosphere: Store under inert gas (Argon or Nitrogen).

Container: Teflon (PTFE) or Polypropylene (PP) liners are preferred over standard glass if

long-term storage is required, to prevent etching from trace HF generation.

Segregation: Isolate from strong bases, alcohols, and water.

Self-Validating Handling Workflow
This protocol ensures containment and immediate detection of breach.

Preparation: All glassware must be flame-dried and purged with

.

Transfer: Use a cannula or positive-pressure syringe technique. Never pour open-air.

Quenching: Residual material on glassware must be quenched in a dilute alkaline solution

(e.g., sat.

) inside the fume hood before washing.

Validation: Place damp pH paper at the sash opening. A color change to red indicates acid

vapor escape (HCl/HF), signaling immediate containment failure.

Part 4: Synthetic Utility & Applications
This compound is a gateway to "Magic Methyl" effects where

is replaced by

or

to block metabolic oxidation.

Primary Reaction Pathways
Halogen Exchange (Halex): Conversion to N-trifluoromethyl pyrazoles using fluoride sources

(

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8190477?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


,

).

Radical Functionalization: The

bond can be activated photochemically to generate difluoromethyl radicals.

Diagram 1: Synthesis & Reactivity Workflow
The following diagram illustrates the generation of 1-(chlorodifluoromethyl)-1H-pyrazole and its

downstream transformation into bioactive N-CF3 motifs.

1H-Pyrazole
(Precursor)

Reagent: ClCF2H
Base: NaH or K2CO3

1-(Difluoromethyl)-1H-pyrazole
(Stable Intermediate)

N-Difluoromethylation Chlorination
(Cl2 or NCS, hν)

1-(Chloro-difluoro-methyl)-1H-pyrazole
(Target Compound)

Radical Chlorination Halex Reaction
(AgF/CsF)

1-(Trifluoromethyl)-1H-pyrazole
(Bioactive Scaffold)

Fluorination

Click to download full resolution via product page

Caption: Synthetic route from pyrazole to N-CF3 derivatives via the critical N-CF2Cl

intermediate.

Part 5: Emergency Response & First Aid
Critical Note: Standard acid burn protocols are insufficient due to the fluoride component.

Decision Tree: Accidental Exposure

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b8190477/docs?utm_src=pdf-body-img#1-chloro-difluoro-methyl-1h-pyrazole-safety-data-sheet-sds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8190477?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Incident

Identify Contact Type

Skin Contact Eye Contact Inhalation

1. Brush off excess
2. Rinse water (5 min)

3. Apply Calcium Gluconate Gel

1. Rinse water (15 min)
2. Do NOT use Ca-Gel in eyes

3. Seek Ophthalmologist

1. Move to fresh air
2. 100% Oxygen (if trained)

3. Monitor for Pulmonary Edema

Click to download full resolution via product page

Caption: Emergency response triage emphasizing Calcium Gluconate use for skin exposure.

Skin Contact: Immediate water rinse followed by 2.5% Calcium Gluconate Gel application.

The gel binds fluoride ions, preventing deep tissue necrosis.

Eye Contact: Irrigate with water or saline for 15 minutes. Do not apply calcium gluconate gel

to eyes.

Spill Cleanup: Do not use water (generates HF). Absorb with dry sand or Vermiculite.

Neutralize with lime (

) or soda ash (

) before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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